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Compound Name:
Tris(dibenylideneacetone)dipalladi

um-chloroform

Cat. No.: B152536 Get Quote

Essential Safety and Handling Guide for
Tris(dibenylideneacetone)dipalladium-chloroform
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Tris(dibenylideneacetone)dipalladium-chloroform (Pd2(dba)3·CHCl3), a common catalyst

in organic synthesis. Adherence to these procedures is vital for ensuring personnel safety and

regulatory compliance.

Immediate Safety and Hazard Information
Tris(dibenylideneacetone)dipalladium-chloroform is a hazardous substance that requires

careful handling. It is harmful if swallowed, causes skin irritation, and is suspected of causing

cancer.[1][2][3] The chloroform adduct adds specific hazards related to chloroform, which is a

suspected carcinogen and can cause damage to the liver, kidneys, and central nervous

system.[1][4][5][6]

Key Hazards:

Acute Toxicity (Oral): Harmful if swallowed.[1][2][3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b152536?utm_src=pdf-interest
https://www.benchchem.com/product/b152536?utm_src=pdf-body
https://www.benchchem.com/product/b152536?utm_src=pdf-body
https://www.benchchem.com/product/b152536?utm_src=pdf-body
https://research.uga.edu/docs/CSP1500/Chloroform-67-66-3.docx
https://www.lobachemie.com/lab-chemical-msds/MSDS-tris-dibenzylideneacetone-dipalladium-chloroform-adduct-CASNO-52522-40-6392E-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://research.uga.edu/docs/CSP1500/Chloroform-67-66-3.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Chloroform.pdf
https://www.scribd.com/document/576647322/lab-safety-guideline-chloroform-1
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132069
https://research.uga.edu/docs/CSP1500/Chloroform-67-66-3.docx
https://www.lobachemie.com/lab-chemical-msds/MSDS-tris-dibenzylideneacetone-dipalladium-chloroform-adduct-CASNO-52522-40-6392E-EN.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Irritation: Causes skin irritation.[1][2][3]

Carcinogenicity: Suspected of causing cancer.[1][2][3]

Organ Toxicity: Chloroform is toxic to the liver, kidneys, and central nervous system.[1][4][5]

[6]

Air and Moisture Sensitive: The palladium complex can be sensitive to air and moisture.[3]

Quantitative Data Summary
Property Value Reference

CAS Number 52522-40-4 [3]

Molecular Formula C52H42Cl3O3Pd2 [2]

Molecular Weight 1035.1 g/mol [2]

Appearance
Purple to black crystalline

powder
[2]

Melting Point 131-135 °C [3]

Chloroform PEL (OSHA) 50 ppm (ceiling) [6]

Chloroform TLV (ACGIH) 10 ppm (8-hour TWA) [6]

Chloroform REL (NIOSH) 2 ppm (60-minute STEL) [6]

Operational Plan: Step-by-Step Handling
Procedures
This protocol outlines the necessary steps for safely handling

Tris(dibenylideneacetone)dipalladium-chloroform in a laboratory setting.

1. Preparation and Engineering Controls:

Work Area: All manipulations must be performed in a certified chemical fume hood to

minimize inhalation exposure.[4][5][6]
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Inert Atmosphere: Due to potential air sensitivity, handle the solid catalyst under an inert

atmosphere (e.g., in a glovebox or using Schlenk techniques) when possible.[7]

Ventilation: Ensure adequate ventilation to control exposure to chloroform vapors.[4][5][6]

Emergency Equipment: Confirm the location and functionality of the nearest emergency

shower and eyewash station.[6]

2. Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves. Given the presence of chloroform,

double-gloving with nitrile gloves or using Viton or polyvinyl alcohol (PVA) gloves is

recommended.[1][6] Inspect gloves for any signs of degradation before and during use.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a splash hazard.[6][8]

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required to

prevent skin exposure.[8][9]

3. Weighing and Transfer:

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[8]

Weighing: Weigh the catalyst in the fume hood or a glovebox.

Transfer: Use a spatula or other appropriate tool to transfer the solid. If transferring to a

reaction vessel, do so under a flow of inert gas if the reaction is air-sensitive.

4. In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes and remove contaminated clothing.[2] Seek medical attention if irritation persists.

[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]
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Inhalation: Move the individual to fresh air.[2] If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[2]

Disposal Plan: Step-by-Step Procedures
Proper disposal of Tris(dibenylideneacetone)dipalladium-chloroform and associated waste

is crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

Solid Waste:

Place excess or expired Tris(dibenylideneacetone)dipalladium-chloroform in a clearly

labeled, sealed container for hazardous solid waste.

Contaminated materials such as gloves, weighing paper, and paper towels must also be

collected in a designated, sealed hazardous waste container.[8]

Liquid Waste:

Reaction mixtures containing the palladium catalyst should be collected in a designated

hazardous waste container for halogenated organic solvents.

Do not mix with other waste streams.

Empty Containers: Empty containers that held the catalyst must be treated as hazardous

waste and disposed of accordingly.

2. Spill Cleanup:

Small Spills:

Ensure proper PPE is worn.

Cover the spill with an absorbent, non-reactive material like vermiculite or sand.
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Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area with soap and water, and collect the cleaning materials as hazardous

waste.[1]

Large Spills:

Evacuate the immediate area.

Alert your institution's Environmental Health and Safety (EHS) department and follow their

emergency procedures.

Prevent the spill from entering drains.

3. Final Disposal:

All waste containers must be clearly labeled with their contents.

Store waste in a designated satellite accumulation area that is secure and well-ventilated.[8]

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.[8] Palladium-containing waste may be eligible for recycling or recovery

programs.[10][11]

Experimental Workflow Visualization
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Caption: Workflow for the safe handling and disposal of

Tris(dibenylideneacetone)dipalladium-chloroform.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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